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Compound of Interest

Compound Name: (Rac)-Pregabalin-d10

Cat. No.: B12404528

An In-depth Technical Guide to (Rac)-Pregabalin-d10: Chemical Properties and Structure

Introduction

(Rac)-Pregabalin-d10 is a deuterated isotopologue of Pregabalin, a pharmaceutical agent
widely used for treating neuropathic pain, epilepsy, and generalized anxiety disorder.[1] As a
racemic mixture, it contains equal proportions of the (R)- and (S)-enantiomers.[2] The strategic
replacement of ten hydrogen atoms with deuterium, a stable isotope of hydrogen, makes
(Rac)-Pregabalin-d10 an invaluable tool in pharmacokinetic and metabolic studies.[1][2] Its
increased molecular weight allows it to be distinguished from the non-deuterated form in
analytical techniques like mass spectrometry, serving as an excellent internal standard for
guantitative assays.[2] This guide provides a comprehensive overview of the chemical
properties, structure, synthesis, and analytical applications of (Rac)-Pregabalin-d10.

Chemical Properties and Structure

(Rac)-Pregabalin-d10's core structure is based on Pregabalin, a gamma-aminobutyric acid
(GABA) analog.[1] The key modification is the substitution of ten hydrogen atoms with
deuterium.[2] This isotopic labeling slightly increases the molecular mass compared to the
parent compound, which can influence its physical properties.[2]

Molecular Architecture
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The chemical structure of (Rac)-Pregabalin-d10 is 3-(aminomethyl)-5-methylhexanoic acid,
with deuterium atoms incorporated at specific positions.[2] The IUPAC name, 3-
(aminomethyl)-3,4,4,5,6,6,6-heptadeuterio-5-(trideuteriomethyl)hexanoic acid, specifies the
locations of the ten deuterium atoms.[3] This strategic placement ensures the compound's
stereochemical integrity is maintained.[2]

Quantitative Data Summary

The key chemical and physical properties of (Rac)-Pregabalin-d10 are summarized in the
table below for easy reference and comparison.
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Property Value Source

Molecular Formula CsH7D10NO2 [41[5]

Molecular Weight 169.29 g/mol [21[3]1[4][5]

CAS Number 2747917-76-4 [2][31[4]
3-(aminomethyl)-3,4,4,5,6,6,6-
heptadeuterio-5-

IUPAC Name ) ) ) [3]
(trideuteriomethyl)hexanoic
acid
INChl=1S/C8H17NO2/c1-
6(2)3-7(5-9)4-8(10)11/h6-7H,3-

InChl [2][3]
5,9H2,1-2H3,
(H,10,11)/i1D3,2D3,3D2,6D,7D
AYXYPKUFHZROOJ-

InChiKey [3]
ZVKOAREQSA-N
[2H]IC([2H])([2H])C([2H])

SMILES (C([2ZHD([2HD[2HD)C([2H]) [3]

([2H)C([2H])(CC(=O)O)CN

Isotope Atom Count 10 [2]
Hydrogen Bond Donor Count 2 [3]
Hydrogen Bond Acceptor

ydrog p 3 3]
Count
Rotatable Bond Count 5 [3]

Exact Mass

169.188696244 Da

[3]

XLogP3-AA

-1.6

[3]

Physical Properties

Specific data for boiling and
melting points are currently
unpublished.[2]

Experimental Protocols
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The synthesis and analysis of (Rac)-Pregabalin-d10 involve specialized techniques to ensure
high isotopic purity and accurate characterization.

Synthesis and Deuterium Incorporation

The synthesis of (Rac)-Pregabalin-d10 is typically achieved through established deuteration
methods applied to Pregabalin precursors.[2] Common synthetic strategies include:

o Catalytic Hydrogen-Deuterium Exchange: This method involves the use of deuterium gas
(D2) and a catalyst, such as palladium, to replace specific hydrogen atoms with deuterium.[2]

o Use of Deuterated Reagents: Incorporating deuterium-enriched reagents at key steps of the
synthesis is another effective approach.[1][2] For instance, using deuterated lithium
aluminum deuteride or CDsl in alkylation reactions can introduce deuterium into the
molecule.[1][2]

These methods are designed to achieve high isotopic purity, often exceeding 98%, which is
crucial for minimizing kinetic isotope effects that could otherwise interfere with pharmacokinetic
data.[2]

Analytical Validation

Post-synthesis, the successful incorporation of deuterium and the overall purity of the
compound are verified using standard analytical techniques:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H-NMR spectra are used to confirm the
positions of deuterium atoms by observing the reduction or absence of proton signals at the
expected chemical shifts.

e Mass Spectrometry (MS): MS is employed to confirm the molecular weight of (Rac)-
Pregabalin-d10, ensuring it matches the expected value for the deuterated compound.[2]

Applications in Research

(Rac)-Pregabalin-d10 is primarily used as an internal standard in quantitative assays for the
determination of Pregabalin levels in biological samples.[2]
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Quantitative Analysis using LC-MS/MS

In Liquid Chromatography-tandem Mass Spectrometry (LC-MS/MS) workflows, (Rac)-
Pregabalin-d10's distinct mass-to-charge ratio (m/z) allows it to be clearly differentiated from
the non-deuterated Pregabalin.[2] By spiking a known quantity of the deuterated standard into
a biological sample (e.g., plasma or serum), researchers can accurately quantify the
concentration of endogenous Pregabalin.[2] This method significantly improves the precision
and accuracy of the assay by correcting for variations in sample preparation and instrument
response.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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